4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenylphthalazin-1(2H)-one

• IUPAC Name: 4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenylphthalazin-1-one
• InChI: InChI=1S/C23H16N4O3/c1-29-17-13-11-15(12-14-17)21-24-22(30-26-21)20-18-9-5-6-10-19(18)23(28)27(25-20)16-7-3-2-4-8-16/h2-14H,1H3
• InChI Key: RANZICVHGRIUFX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)C3=NN(C(=O)C4=CC=CC=C43)C5=CC=CC=C5
• Molecular Formula: C23H16N4O3
• Molecular Weight: 396.4 g/mol
• CAS No.: 1207014-04-7

Description

4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenylphthalazin-1(2H)-one is a useful research compound. Its molecular formula is C23H16N4O3 and its molecular weight is 396.406. The purity is usually 95%.
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Scientific Research Applications

• Crystal Structure Analysis and DFT Calculations :

  • Compounds related to "4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenylphthalazin-1(2H)-one" have been synthesized and analyzed using single crystal X-ray diffraction studies and computational density functional theory (DFT) calculations. These studies provide insights into the reactive sites for electrophilic and nucleophilic nature of the molecules (Kumara et al., 2017).

• Antimicrobial Activities :

  • Various derivatives of the compound have been synthesized and screened for antimicrobial activities. Some derivatives have shown good or moderate activities against test microorganisms, indicating potential applications in antimicrobial research (Bektaş et al., 2007).

• Anticancer Evaluation :

  • A series of derivatives has been synthesized and tested for anticancer activity against human cancer cell lines. These studies provide insights into their potential use in cancer research, demonstrating good to moderate activity on various cell lines (Yakantham et al., 2019).

• Antioxidant Activity :

  • Certain derivatives have been screened for antioxidant activity, where some compounds showed significant radical scavenging activity. This suggests potential applications in research related to oxidative stress and antioxidant therapies (Mallesha et al., 2014).

• Nematocidal Activities :

  • Novel derivatives containing the 1,2,4-oxadiazole moiety have been synthesized and evaluated for their nematocidal activities. The results indicate potential applications in controlling nematode pests, with some compounds showing significant activity (Liu et al., 2022).

• Antidiabetic Screening :

  • Some derivatives have been synthesized and evaluated for in vitro antidiabetic activity, specifically through α-amylase inhibition assays. This research contributes to the understanding of potential antidiabetic properties of these compounds (Lalpara et al., 2021).